[(E)-({4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl}methylidene)amino]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[(E)-({4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl}methylidene)amino]thiourea” is a chemical compound with the CAS Number: 861207-89-8 and a molecular weight of 350.83 . It is also known as 4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzaldehyde thiosemicarbazone .
Synthesis Analysis
The synthesis of thiourea derivatives, which this compound is a part of, has been explored in various studies . For instance, thiourea derivatives have been synthesized by first obtaining isothiocyanate, which further reacted with a heterocyclic amine . Another method involves the use of choline chloride/tin (II) chloride with a dual role as a green catalyst and reaction medium .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C15H15ClN4O2S . The InChI code for this compound is 1S/C15H15ClN4O2S/c1-21-13-6-10 (8-19-20-15 (17)23)2-4-12 (13)22-9-11-3-5-14 (16)18-7-11/h2-8H,9H2,1H3, (H3,17,20,23)/b19-8+ .
Chemical Reactions Analysis
Thiourea-based compounds, including this one, show excellent catalytic activity in various transformations by their unique double H-bonding activation process . They have been used in reactions such as the Strecker synthesis and the Mannich reaction .
Scientific Research Applications
Molecular Docking and DNA Binding Studies
One of the remarkable applications of derivatives of this compound is in the field of molecular docking and DNA binding studies. For instance, a study detailed the synthesis and characterization of a related thiourea compound, exploring its binding affinity with DNA through molecular docking. The study found that the compound exhibited significant binding energy, indicating potential applications in targeted drug design and molecular biology research (Mushtaque et al., 2016).
Antimicrobial and Antioxidant Activities
Another important application is in the development of antimicrobial and antioxidant agents. Research on thiazolopyrimidine derivatives, synthesized using similar thiourea compounds, demonstrated moderate to good antioxidant and antimicrobial activities. This suggests their potential use in developing new antimicrobial and antioxidant formulations (Youssef & Amin, 2012).
Insecticidal Applications
Derivatives of thiourea compounds have also been found to possess insecticidal properties. A study synthesized pyridine derivatives and tested them against cowpea aphid, demonstrating significant aphidicidal activities. This opens avenues for the development of new, more effective insecticides (Bakhite et al., 2014).
Antitumor Agents
In the pursuit of novel antitumor agents, thiourea-azetidine hybrids were designed and synthesized, showing potent anticancer activities against various human cancer cell lines. These findings underscore the compound's potential in cancer therapy, specifically as VEGFR-2 inhibitors (Parmar et al., 2021).
Anticonvulsant Agents
Furthermore, thiourea derivatives have been explored for their anticonvulsant properties. A study involving the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine demonstrated moderate anticonvulsant activity. This highlights the compound's potential application in developing treatments for epilepsy (Severina et al., 2020).
Future Directions
Properties
IUPAC Name |
[(E)-[4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl]methylideneamino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O2S/c1-21-13-6-10(8-19-20-15(17)23)2-4-12(13)22-9-11-3-5-14(16)18-7-11/h2-8H,9H2,1H3,(H3,17,20,23)/b19-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJPNNELALOCMFI-UFWORHAWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NNC(=S)N)OCC2=CN=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N/NC(=S)N)OCC2=CN=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.